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Compound of Interest

Compound Name: Tetraphosphorous tetrasulfide

Cat. No.: B13734672

Get Quote

Executive Summary & Structural Context
Phosphorus sulfides (

) exist as cage-like molecules. While

is the industrial standard for synthesizing thiophosphate electrolytes (e.g.,

), the reduced cage

(realgar-type structure) and its derivatives offer unique electrochemical advantages:

Tunable Stoichiometry:

allows access to sulfur-deficient or specific Li-P-S phase diagrams (e.g., glass-forming
regions) inaccessible via

alone.

High-Capacity Cathodes: Sulfur-rich adducts derived from P-S cages (

) exhibit high theoretical capacities (>1000 mAh/g) in Li-S batteries.
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Electrophilic Phosphorus Source: In drug development, electrochemical oxidation of P-S

precursors enables "green" synthesis of phosphorothioate motifs found in oligonucleotides

and anticancer agents.

Application I: Solid-State Electrolytes & Cathodes
The Role of P4S4 in Solid-State Batteries
In All-Solid-State Batteries (ASSBs), safety and energy density depend on the Solid Electrolyte

(SE).[1][2] Sulfide-based SEs (e.g.,

,

) are traditionally made from

and

. However, using

or mixed

precursors allows researchers to:

Control S-S Bridging: Reduce the number of bridging sulfur atoms (

) which are susceptible to reduction, potentially widening the electrochemical stability
window.

Form Novel Glass Phases:

promotes the formation of specific amorphous phases during mechanochemical synthesis
that exhibit high ionic conductivity (

S/cm).

Protocol: Mechanochemical Synthesis of P-S Solid
Electrolytes
Objective: Synthesize a lithium thiophosphate electrolyte using phosphorus sulfide precursors

via high-energy ball milling.
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Materials:

Precursors: Lithium Sulfide (

, 99.9%), Phosphorus Sulfide (

or

, 99%).

Equipment: Planetary Ball Mill (e.g., Fritsch Pulverisette 7), Zirconia jars (45 mL), Zirconia

balls (10 mm).

Environment: Argon-filled Glovebox (

ppm,

ppm).

Step-by-Step Methodology:

Stoichiometric Weighing:

Calculate ratios for the target phase (e.g.,

yields

).

Note: If using

, adjust for the lower sulfur content, often adding elemental sulfur (

) if a specific thiophosphate stoichiometry is required, or using it directly to target P-rich
phases.

Milling Parameters:

Load powder and balls (Ball-to-Powder Ratio 30:1) into the jar.

Seal under Ar.
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Cycle: 500 RPM for 10 hours (Pause 15 min every hour to dissipate heat).

Causality: High energy impact breaks the P-S cages and

lattice, inducing a solid-state reaction to form an amorphous

glass.

Annealing (Crystallization):

Pelletize the amorphous powder (200 MPa).

Seal in a quartz tube under vacuum.

Heat at 240°C – 280°C for 2-4 hours.

Validation: This step crystallizes the superionic conducting phase (e.g.,

).

Electrochemical Characterization (EIS):

Sandwich the pellet between Indium (In) or Stainless Steel (SS) blocking electrodes.

Apply 10 mV AC amplitude, frequency range 1 MHz – 0.1 Hz.

Success Metric: Total ionic conductivity

at 25°C.

Visualization: Synthesis & Testing Workflow
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Caption: Workflow for converting P4S4/P4S10 precursors into functional solid-state

electrolytes.

Application II: Pharmaceutical Electrosynthesis
Electrochemical P-S Bond Formation
For drug development professionals, "P4S4 derivatives" often implies organophosphorus

compounds containing P-S bonds (phosphorothioates). Traditional synthesis uses harsh

sulfurizing agents (e.g., Lawesson’s reagent). Electrochemical synthesis offers a sustainable

alternative, using electricity to oxidize trivalent phosphorus (

) to form reactive radical cations that capture sulfur.

Protocol: Anodic Synthesis of Phosphorothioates
Objective: Synthesize a P-S bonded drug precursor (e.g., triphenylphosphine sulfide derivative)

via anodic oxidation.

Reaction Scheme:

Materials:

Substrate: Triphenylphosphine (

) or functionalized phosphine.

Sulfur Source: Diphenyl disulfide (

) or elemental sulfur.

Electrolyte: 0.1 M

or

in Acetonitrile (MeCN).

Electrodes: Platinum (Pt) plate anode and cathode (Undivided cell).

Step-by-Step Methodology:
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Cell Setup:

Dissolve 1.0 mmol Phosphine and 0.6 mmol Disulfide in 20 mL electrolyte.

Place in an undivided beaker-type cell with stirring.

Electrolysis:

Mode: Constant Current (Galvanostatic).

Current Density:

.

Charge: Pass 2.0 – 2.2 F/mol (Faradays per mole) of substrate.

Mechanism:[3][4][5] The anode oxidizes the phosphine to a radical cation (

), which is highly electrophilic and reacts with the sulfur source.

Workup:

Evaporate solvent.

Extract with Ethyl Acetate/Water.

Purify via silica gel chromatography.

Validation:

NMR: Shift from ~ -5 ppm (

) to ~ +43 ppm (

).

Visualization: Electrochemical P-S Mechanism
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Caption: Mechanism of electrochemical P-S bond formation for drug precursor synthesis.

Data Summary & Comparison
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Feature Based Electrolytes / P-Rich Derivatives

Primary Structure Adamantane-like cage Realgar-like cage

Sulfur Content High (S-rich) Low (S-deficient)

Target Application

Standard SSE (

,

)

Tunable Glasses, High-

Capacity Cathodes

Ionic Conductivity

High (

to

S/cm)

Moderate (Phase dependent)

Stability Prone to reduction at low V
Potentially more stable vs Li

metal

Synthesis Method Ball Milling / Liquid Phase Ball Milling / Melt Quenching
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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